Tert-butyl 3-sec-butoxyphenylcarbamate

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: tert-butyl N-(3-butan-2-yloxyphenyl)carbamate
• InChI: InChI=1S/C15H23NO3/c1-6-11(2)18-13-9-7-8-12(10-13)16-14(17)19-15(3,4)5/h7-11H,6H2,1-5H3,(H,16,17)
• InChI Key: VPHNBZZXFSNNGP-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)NC(=O)OC(C)(C)C

Description

Tert-butyl 3-sec-butoxyphenylcarbamate, also known as Irgarol 1051, is an organic compound that belongs to the family of carbamates. It is a white crystalline powder that is soluble in organic solvents. Irgarol 1051 is widely used as a biocide in antifouling paints to prevent the growth of marine organisms on the hulls of ships and boats. This compound has gained attention in recent years due to its potential environmental impact and toxicity.

Mechanism of Action

Tert-butyl 3-sec-butoxyphenylcarbamate 1051 works by inhibiting the photosynthesis process in marine organisms. It disrupts the electron transport chain in photosystem II, leading to the production of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound 1051 can accumulate in marine organisms and cause toxicity. It has been shown to have toxic effects on the growth, reproduction, and survival of marine organisms such as algae, crustaceans, and fish.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-sec-butoxyphenylcarbamate 1051 is commonly used in laboratory experiments to study the effects of biocides on marine organisms. Its advantages include its effectiveness in preventing the growth of marine organisms and its stability in water. However, its limitations include its potential toxicity and environmental impact, which may affect the validity of the results obtained from experiments.

Future Directions

1. Development of alternative biocides that are less toxic and have a lower environmental impact.
2. Study of the long-term effects of Tert-butyl 3-sec-butoxyphenylcarbamate 1051 on marine ecosystems and the potential for bioaccumulation.
3. Investigation of the mechanisms of resistance to this compound 1051 in marine organisms.
4. Development of methods for the removal and remediation of this compound 1051 from marine environments.
5. Study of the potential impact of this compound 1051 on human health through the consumption of contaminated seafood.

Synthesis Methods

Tert-butyl 3-sec-butoxyphenylcarbamate 1051 is synthesized through a multistep process starting from 3-sec-butoxyphenol. The first step involves the conversion of 3-sec-butoxyphenol to 3-sec-butoxyphenyl isocyanate, which is then reacted with tert-butyl alcohol to form this compound.

Scientific Research Applications

Tert-butyl 3-sec-butoxyphenylcarbamate 1051 has been extensively studied for its use as a biocide in antifouling paints. It has been shown to effectively prevent the growth of marine organisms such as algae, barnacles, and mussels on the hulls of ships and boats. However, the use of this compound 1051 has raised concerns about its potential environmental impact and toxicity.